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Compound of Interest

Compound Name: Metazachlor Oxalic Acid-d6

Cat. No.: B15553092 Get Quote

Introduction for Drug Development and Research Professionals

Metazachlor Oxalic Acid-d6 is the deuterated stable isotope-labeled form of Metazachlor

Oxalic Acid. Metazachlor itself is a widely used chloroacetanilide herbicide for the pre-

emergence control of a broad range of weeds.[1][2] Its metabolite, Metazachlor Oxalic Acid, is

an important analyte in environmental and residue analysis, as it has been detected in surface

and groundwater.[3][4][5] Stable isotope-labeled internal standards, such as Metazachlor
Oxalic Acid-d6, are critical tools in quantitative analytical chemistry, particularly in mass

spectrometry-based methods. They provide the highest accuracy and precision for the

quantification of the target analyte in complex matrices by correcting for matrix effects and

variations during sample preparation and analysis.

The incorporation of six deuterium (d6) atoms imparts a specific mass shift without significantly

altering the chemical and physical properties of the molecule. This allows it to be distinguished

from the native, non-labeled compound by a mass spectrometer while co-eluting

chromatographically.

Core Molecular Data
The key quantitative properties of Metazachlor Oxalic Acid-d6 and its non-labeled analog are

summarized below. This data is fundamental for mass spectrometry settings, preparation of

standard solutions, and accurate data interpretation.
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Property
Metazachlor Oxalic
Acid-d6

Metazachlor Oxalic
Acid

Parent Herbicide:
Metazachlor

Molecular Formula C₁₄H₉D₆N₃O₃[3][4][5] C₁₄H₁₅N₃O₃[6][7][8][9] C₁₄H₁₆ClN₃O[1][2]

Molecular Weight 279.32 g/mol [3][4][5] 273.29 g/mol [6][7][9] 277.75 g/mol [1]

Synonyms

2-[(2,6-

Dimethylphenyl)(1H-

pyrazol-1-

ylmethyl)amino]-2-

oxoacetic Acid-d6[3]

Metazachlor OXA, BH

479-4[9][10]
BAS 47900H[2]

CAS Number
1231244-60-2

(unlabeled)[6][7][8]
1231244-60-2[6][7][8] 67129-08-2[1]

Experimental Protocols: Analyte Quantification
The primary application of Metazachlor Oxalic Acid-d6 is as an internal standard for the

quantification of Metazachlor Oxalic Acid using Liquid Chromatography with tandem mass

spectrometry (LC-MS/MS).

General Methodology: Isotope Dilution Mass Spectrometry

Standard Preparation: A stock solution of Metazachlor Oxalic Acid-d6 is prepared in a

suitable organic solvent (e.g., Methanol or Acetonitrile) at a certified concentration. This stock

is used to create a spiking solution at a known concentration.

Sample Preparation: An environmental or biological sample (e.g., water sample, soil extract)

is collected. A precise volume of the sample is measured.

Internal Standard Spiking: A known volume of the Metazachlor Oxalic Acid-d6 spiking

solution is added to the sample at the earliest stage of the preparation process. This ensures

that the internal standard undergoes the same extraction, cleanup, and potential losses as

the target analyte.

Extraction & Cleanup: The sample is subjected to an extraction procedure (e.g., Solid-Phase

Extraction for water samples) to isolate and concentrate the analytes of interest and remove

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://cymitquimica.com/products/TR-M226232/metazachlor-oxalic-acid-d6/
https://www.usbio.net/biochemicals/454444/Metazachlor-Oxalic-Acidd6
https://theclinivex.com/metazachlor-oxalic-acid-d6.html
https://www.lgcstandards.com/DZ/en/Metazachlor-oxalamic-acid-OA-/p/DRE-C14950050
https://www.biomall.in/product/metazachlor-oxalic-acid-10mg-m226230-10mg?options=
https://www.lgcstandards.com/ES/es/Metazachlor-Oxalic-Acid/p/TRC-M226230
https://pubchem.ncbi.nlm.nih.gov/compound/metazachlor-OXA
https://pubchem.ncbi.nlm.nih.gov/compound/Metazachlor
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/450.htm
https://cymitquimica.com/products/TR-M226232/metazachlor-oxalic-acid-d6/
https://www.usbio.net/biochemicals/454444/Metazachlor-Oxalic-Acidd6
https://theclinivex.com/metazachlor-oxalic-acid-d6.html
https://www.lgcstandards.com/DZ/en/Metazachlor-oxalamic-acid-OA-/p/DRE-C14950050
https://www.biomall.in/product/metazachlor-oxalic-acid-10mg-m226230-10mg?options=
https://pubchem.ncbi.nlm.nih.gov/compound/metazachlor-OXA
https://pubchem.ncbi.nlm.nih.gov/compound/Metazachlor
https://cymitquimica.com/products/TR-M226232/metazachlor-oxalic-acid-d6/
https://pubchem.ncbi.nlm.nih.gov/compound/metazachlor-OXA
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/889.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/450.htm
https://www.lgcstandards.com/DZ/en/Metazachlor-oxalamic-acid-OA-/p/DRE-C14950050
https://www.biomall.in/product/metazachlor-oxalic-acid-10mg-m226230-10mg?options=
https://www.lgcstandards.com/ES/es/Metazachlor-Oxalic-Acid/p/TRC-M226230
https://www.lgcstandards.com/DZ/en/Metazachlor-oxalamic-acid-OA-/p/DRE-C14950050
https://www.biomall.in/product/metazachlor-oxalic-acid-10mg-m226230-10mg?options=
https://www.lgcstandards.com/ES/es/Metazachlor-Oxalic-Acid/p/TRC-M226230
https://pubchem.ncbi.nlm.nih.gov/compound/Metazachlor
https://www.benchchem.com/product/b15553092?utm_src=pdf-body
https://www.benchchem.com/product/b15553092?utm_src=pdf-body
https://www.benchchem.com/product/b15553092?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


interfering matrix components.

LC-MS/MS Analysis: The final extract is injected into an LC-MS/MS system.

Chromatographic Separation: A liquid chromatograph separates the target analyte and its

deuterated internal standard from other compounds in the extract. Due to their nearly

identical chemical properties, both compounds will elute at virtually the same retention

time.

Mass Spectrometric Detection: In the mass spectrometer, the compounds are ionized

(typically by electrospray ionization, ESI). Specific precursor-to-product ion transitions

(Multiple Reaction Monitoring, MRM) are monitored for both the analyte (e.g., Metazachlor

Oxalic Acid) and the internal standard (Metazachlor Oxalic Acid-d6). The 6-dalton mass

difference allows the instrument to detect them simultaneously and without interference.

Quantification: The concentration of the native analyte in the sample is calculated by

comparing the peak area ratio of the analyte to its deuterated internal standard against a

calibration curve prepared with known concentrations of the analyte and a constant

concentration of the internal standard.

Visualization of Analytical Workflow
The following diagram illustrates the typical workflow for using a deuterated internal standard in

a quantitative analysis.
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Workflow for Analyte Quantification Using a Deuterated Internal Standard

Sample Preparation

Instrumental Analysis

Data Processing

1. Environmental Sample
(e.g., Water, Soil)

2. Spike with Internal Standard
(Metazachlor Oxalic Acid-d6)

3. Solid-Phase Extraction
& Cleanup

4. Final Extract in Vial

5. LC Separation
(Analyte + IS Co-elute)

Injection

6. MS/MS Detection
(Separate by Mass)

7. Calculate Peak Area Ratio
(Analyte / Internal Standard)

8. Quantify vs. Calibration Curve

9. Final Concentration Report

Click to download full resolution via product page

Caption: Isotope dilution workflow using Metazachlor Oxalic Acid-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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